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Compound of Interest

Compound Name: WIC1

Cat. No.: B547163 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for handling WIC1 (Wnt Inhibitor Compound 1), a potent inhibitor of Wnt

signaling. Adherence to these procedures is critical for personnel safety and maintaining

experimental integrity.

Chemical Identification and Hazards

Identifier Value

Product Name WIC1

Synonyms

Wnt Inhibitor Compound 1, N-[4-(4-ethyl-1-

piperazinyl)phenyl]-2-oxo-2H-1-benzopyran-3-

carboxamide

CAS Number 943083-58-7[1][2][3]

Molecular Formula C22H23N3O3[1][2]

Molecular Weight 377.4 g/mol [1]

Appearance Yellow to orange solid powder[4]

Solubility Soluble in DMSO[1]

Hazard Statement: Harmful if swallowed. Very toxic to aquatic life with long lasting effects.[2]
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Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment should

be worn at all times when handling WIC1.

Protection Type Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield is also recommended.

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile), a chemical suit,

and rubber boots.

Prevents skin contact and

absorption.

Respiratory Protection

Use a NIOSH-approved

respirator when concentrations

are above the exposure limit.

Protects against inhalation of

dust or aerosols.

Body Protection Laboratory coat.
Provides an additional layer of

protection for the body.

Handling and Storage
Proper handling and storage are crucial to maintain the stability of WIC1 and prevent

accidental exposure.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust and aerosols.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
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Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Recommended storage temperatures:

Powder: -20°C for up to 3 years.[4]

In solvent: -80°C for up to 6 months or -20°C for up to 1 month.[4]

First Aid Measures
In case of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.[2][5]

Disposal Plan
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Dispose of WIC1 and contaminated materials in accordance with all applicable federal, state,

and local environmental regulations.

Unused Product: Dispose of contents/container to an approved waste disposal plant.[2]

Contaminated Materials: Absorb spills with an inert material (e.g., vermiculite, sand, or earth)

and place in a suitable container for disposal.

Experimental Workflow for Handling and Use of
WIC1
The following diagram outlines the standard operational workflow for handling and using WIC1
in a laboratory setting. This workflow is designed to ensure safety and procedural correctness

from receipt of the compound to its final application in an experiment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b547163?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC75750.html
https://www.benchchem.com/product/b547163?utm_src=pdf-body
https://www.benchchem.com/product/b547163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b547163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


WIC1 Handling and Use Workflow

Receiving and Storage

Preparation for Experiment

Experimental Use

Waste Disposal

Receive WIC1 Shipment

Verify Compound Integrity

Log into Chemical Inventory

Store at Appropriate Temperature
(-20°C or -80°C)

Don Personal Protective Equipment (PPE)

Retrieve for Use

Work in a Ventilated Fume Hood

Weigh Required Amount of WIC1

Dissolve in Appropriate Solvent (e.g., DMSO)

Prepare Stock and Working Solutions

Introduce WIC1 to Experimental System
(e.g., cell culture)

Incubate as per Protocol

Record Observations and Data

Collect All WIC1-Contaminated Waste

Post-Experiment Cleanup

Segregate into Appropriate Waste Streams
(Solid, Liquid)

Label Waste Containers Clearly

Dispose According to Institutional and
Regulatory Guidelines

Click to download full resolution via product page

Caption: Workflow for safe handling of WIC1 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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